Cas no 776317-65-8 (2(1H)-Pyrazinone,3-[(4-ethylphenyl)methyl]-)

• Product Name: 2(1H)-Pyrazinone,3-[(4-ethylphenyl)methyl]-
• CAS No: 776317-65-8
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 552835
• PubChem ID: 23103620
• Update Time: 2025-04-19

2(1H)-Pyrazinone,3-[(4-ethylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,3-[(4-ethylphenyl)methyl]-
• 3-(4-Ethylbenzyl)-1H-pyrazin-2-one
• 2(1H)-Pyrazinone,3-[(4-ethylphenyl)methyl]-(9CI)
• UPQYNINDINBQKG-UHFFFAOYSA-N
• 3-(4-Ethylbenzyl)pyrazin-2-ol
• 776317-65-8
• SCHEMBL4859685

• Inchi： 1S/C13H14N2O/c1-2-10-3-5-11(6-4-10)9-12-13(16)15-8-7-14-12/h3-8H,2,9H2,1H3,(H,15,16)
• InChI Key： UPQYNINDINBQKG-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC(=CC=2)CC)=NC=CN1

Computed Properties

• Exact Mass: 214.11072
• Monoisotopic Mass: 214.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 41.46